Cas no 61643-30-9 (4-Isoxazolecarboxamide, N-(3-methoxyphenyl)-5-methyl-)

• Product Name: 4-Isoxazolecarboxamide, N-(3-methoxyphenyl)-5-methyl-
• CAS No: 61643-30-9
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 471659
• PubChem ID: 850511
• Update Time: 2025-04-19

4-Isoxazolecarboxamide, N-(3-methoxyphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxamide, N-(3-methoxyphenyl)-5-methyl-
• N-(3-methoxyphenyl)-5-methyl-1,2-oxazole-4-carboxamide
• DTXSID00357329
• 61643-30-9
• N-(3-methoxyphenyl)-5-methyl-4-isoxazolecarboxamide
• N-(3-Methoxyphenyl)-5-methylisoxazole-4-carboxamide
• AP-501/42475613
• AKOS027585589

• Inchi： 1S/C12H12N2O3/c1-8-11(7-13-17-8)12(15)14-9-4-3-5-10(6-9)16-2/h3-7H,1-2H3,(H,14,15)
• InChI Key： LEFVGRUCCGIGMO-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C(NC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 232.08486
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.36